Cas no 1261597-20-9 (3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile is a specialized organic compound featuring a pyridine core substituted with a chloro group, a trifluoromethylphenyl moiety, and an acetonitrile functional group. This structure imparts unique reactivity and versatility, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro and cyano substituents offer sites for further functionalization. Its well-defined molecular architecture facilitates precise modifications in drug discovery and material science applications. The compound's stability under various conditions and compatibility with cross-coupling reactions make it a useful intermediate for developing biologically active molecules.

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile structure

1261597-20-9 structure

Product Name:3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

CAS No:1261597-20-9

MF:C₁₄H₈ClF₃N₂

MW:296.674932479858

CID:4791711

Update Time:2025-06-07

3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
- Inchi： 1S/C14H8ClF3N2/c15-12-7-10(8-20-13(12)5-6-19)9-1-3-11(4-2-9)14(16,17)18/h1-4,7-8H,5H2
- InChI Key： LWOFPBLODQYNQO-UHFFFAOYSA-N
- SMILES： ClC1=C(CC#N)N=CC(=C1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 368
XLogP3: 3.7
Topological Polar Surface Area: 36.7

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013008156-250mg	3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile	1261597-20-9	97%	250mg	$489.60	2023-09-03
Alichem	A013008156-500mg	3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile	1261597-20-9	97%	500mg	$806.85	2023-09-03
Alichem	A013008156-1g	3-Chloro-5-(4-(trifluoromethyl)phenyl)pyridine-2-acetonitrile	1261597-20-9	97%	1g	$1579.40	2023-09-03